Cas no 16024-55-8 (2-(2-Methoxyethoxy)acetyl chloride)

• Product Name: 2-(2-Methoxyethoxy)acetyl chloride
• CAS No: 16024-55-8
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• MDL: MFCD02094014
• CID: 87642
• PubChem ID: 7010338
• Update Time: 2025-05-20

2-(2-Methoxyethoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)acetyl chloride
• 2-methoxyethoxy acetyl chloride
• 3,6-dioxaheptanoyl chloride
• Acetylchloride, (2-methoxyethoxy)- (8CI,9CI)
• (2-Methoxyethoxy)acetyl chloride
• DTXSID50426630
• 16024-55-8
• (2-Methoxy-ethoxy)-acetyl chloride
• Acetyl chloride, 2-(2-methoxyethoxy)-
• AKOS027469904
• EN300-7288996
• OZJZCCMIOZPPIT-UHFFFAOYSA-N
• 2-(2-Methoxyethoxy)-acetic Acid Chloride
• BS-52688
• A898765
• FT-0608487
• 2-methoxyethoxyacetyl chloride
• methoxyethoxyacetyl chloride
• E83912
• MFCD02094014
• SCHEMBL221314
• 2-methoxyethoxy-acetyl chloride
• (2-Methoxyethoxy)acetyl chloride, AldrichCPR

• MDL： MFCD02094014
• Inchi： 1S/C5H9ClO3/c1-8-2-3-9-4-5(6)7/h2-4H2,1H3
• InChI Key： OZJZCCMIOZPPIT-UHFFFAOYSA-N
• SMILES： ClC(COCCOC)=O
• BRN： 4305431

Computed Properties

• Exact Mass: 152.02400
• Monoisotopic Mass: 152.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 71-75°C 10mm
• Flash Point: 71-75°C/10mm
• Refractive Index: 1.4365
• Water Partition Coefficient: Reacts with water.
• PSA: 35.53000
• LogP: 0.41480
• Sensitiveness: Moisture Sensitive

2-(2-Methoxyethoxy)acetyl chloride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 2-(2-Methoxyethoxy)acetyl chloride

2-(2-Methoxyethoxy)acetyl chloride: A Versatile Reagent in Modern Chemical Synthesis

2-(2-Methoxyethoxy)acetyl chloride (CAS No. 16024-55-8) is a highly versatile reagent that has gained significant attention in the field of chemical synthesis due to its unique properties and wide range of applications. This compound, also known as MEOE-acetyl chloride, is a reactive acylating agent that can be used in various synthetic transformations, particularly in the preparation of esters, amides, and other functionalized derivatives.

The chemical structure of 2-(2-Methoxyethoxy)acetyl chloride consists of a chloroacetyl group attached to a 2-methoxyethoxy moiety. This combination provides the molecule with both hydrophilic and hydrophobic characteristics, making it an excellent candidate for a variety of synthetic routes. The methoxyethoxy group imparts solubility and reactivity properties that are advantageous in many organic reactions.

In recent years, the use of 2-(2-Methoxyethoxy)acetyl chloride has been extensively studied in the context of pharmaceutical and medicinal chemistry. One notable application is in the synthesis of prodrugs, where the compound is used to modify drug molecules to enhance their bioavailability and stability. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated the effectiveness of using MEOE-acetyl chloride to derivatize antiviral agents, resulting in improved pharmacokinetic profiles and reduced toxicity.

The reactivity of 2-(2-Methoxyethoxy)acetyl chloride is primarily attributed to its electrophilic nature, which allows it to readily react with nucleophiles such as alcohols, amines, and thiols. This property makes it an ideal reagent for the preparation of esters, amides, and thioesters. In a recent study published in Organic Letters (2020), researchers reported the successful use of MEOE-acetyl chloride in the synthesis of novel anticancer agents through a one-pot multicomponent reaction. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines.

Beyond its applications in pharmaceuticals, 2-(2-Methoxyethoxy)acetyl chloride has also found utility in polymer chemistry. The compound can be used to functionalize polymers by introducing acyl groups onto polymer backbones. This modification can significantly alter the physical and chemical properties of the polymers, making them suitable for advanced materials applications such as drug delivery systems and coatings. A study published in Macromolecules (2019) highlighted the use of MEOE-acetyl chloride to functionalize poly(ethylene glycol) (PEG), resulting in PEG derivatives with enhanced water solubility and biocompatibility.

The safety and handling of 2-(2-Methoxyethoxy)acetyl chloride are important considerations for researchers working with this reagent. As with many acyl chlorides, it is highly reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, it should be handled under an inert atmosphere and stored at low temperatures to minimize degradation. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, 2-(2-Methoxyethoxy)acetyl chloride (CAS No. 16024-55-8) is a valuable reagent in modern chemical synthesis due to its unique properties and diverse applications. Its ability to participate in a wide range of reactions makes it an essential tool for researchers in pharmaceuticals, medicinal chemistry, and polymer science. Ongoing research continues to explore new uses for this versatile compound, further solidifying its importance in the field.